Cas no 1024308-96-0 (2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile)

• Product Name: 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile
• CAS No: 1024308-96-0
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• MDL: MFCD00170718
• CID: 5032159
• Update Time: 2026-02-28

2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-DIMETHYLPROPANOYL)-3,3-BIS(PROP-2-YNYLAMINO)PROP-2-ENENITRILE
• 2-{bis[(prop-2-yn-1-yl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
• 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile

• MDL： MFCD00170718
• Inchi： 1S/C14H17N3O/c1-6-8-16-13(17-9-7-2)11(10-15)12(18)14(3,4)5/h1-2,16-17H,8-9H2,3-5H3
• InChI Key： ONEJBZQPXOGZRT-UHFFFAOYSA-N
• SMILES： O=C(/C(/C#N)=C(\NCC#C)/NCC#C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 2.5
• Topological Polar Surface Area: 64.9

Additional information on 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile

Introduction to 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile (CAS No. 1024308-96-0)

2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile, identified by its Chemical Abstracts Service (CAS) number 1024308-96-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structure, which includes a combination of acyl, amino, and alkyne functional groups. The presence of these groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and material science.

The molecular structure of 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile consists of a central prop-2-enenitrile backbone substituted with two prop-2-ynylamino groups and an acyl group derived from 2,2-dimethylpropanoic acid. This configuration imparts a high degree of reactivity, making it a valuable intermediate in synthetic chemistry. The compound's ability to participate in various organic transformations, such as nucleophilic addition and cycloaddition reactions, makes it particularly useful in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The acyl and amino functionalities in 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile suggest its utility in the construction of pharmacophores that can interact with biological targets. For instance, the compound's structure resembles certain scaffolds found in bioactive natural products and drug candidates, which has prompted researchers to explore its role in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for the development of new drugs. The prop-2-ynylamino groups provide opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility is particularly valuable in drug design, where precise control over molecular structure is crucial for achieving desired pharmacological effects.

Recent studies have highlighted the importance of alkyne-containing compounds in medicinal chemistry due to their ability to undergo cross-coupling reactions under mild conditions. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of numerous drugs. The presence of propargylamines in 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile makes it an attractive candidate for such transformations.

The compound's reactivity also extends to its potential applications in material science. For example, its ability to form stable coordination complexes with metal ions has been explored for applications in catalysis and nanotechnology. The acyl group can act as a ligand for transition metals, facilitating various catalytic processes that are otherwise difficult to achieve with simpler molecules.

In terms of biological activity, preliminary investigations have suggested that derivatives of 2-(2,2-Dimethylpropanoyl)-3,3-bis(prop-2-ynylamino)prop-2-enenitrile may exhibit interesting pharmacological properties. The combination of acyl and amino functionalities provides multiple sites for interaction with biological targets such as enzymes and receptors. This has led researchers to investigate its potential as an inhibitor or modulator of various disease-related pathways.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups present in the molecule.

As research continues to uncover new applications for alkyne-containing compounds, the significance of intermediates like 1024308-96-0 is likely to grow. Their versatility makes them indispensable tools in both academic research and industrial drug development pipelines. By leveraging the unique properties of these compounds, scientists can push the boundaries of what is possible in synthetic chemistry and pharmaceutical innovation.

The future prospects for (CAS No. 1024308-96-0) are promising, with ongoing studies exploring its potential applications in various fields. Whether it serves as a key intermediate in drug synthesis or finds utility in advanced materials science, this compound represents a significant contribution to modern chemical research.